Cas no 727671-82-1 (N,N-Diethyl-7-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-sulfonamide)

N,N-Diethyl-7-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-sulfonamide is a sulfonamide derivative featuring a benzoxazine core structure. This compound is of interest in medicinal and synthetic chemistry due to its potential as a versatile intermediate or pharmacophore. The presence of the sulfonamide group enhances its binding affinity to biological targets, while the diethyl substitution may influence solubility and pharmacokinetic properties. The methyl and oxo functional groups further contribute to its reactivity and structural diversity. Its well-defined molecular architecture makes it suitable for applications in drug discovery, particularly in the development of enzyme inhibitors or receptor modulators. The compound's stability and synthetic accessibility underscore its utility in research and industrial settings.
N,N-Diethyl-7-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-sulfonamide structure
727671-82-1 structure
Product Name:N,N-Diethyl-7-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-sulfonamide
CAS No:727671-82-1
MF:C13H18N2O4S
MW:298.358022212982
MDL:MFCD05860242
CID:3082107
PubChem ID:5295629
Update Time:2025-05-28

N,N-Diethyl-7-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • <br>N,N-Diethyl-7-methyl-3-oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-6-sulfonamid e
    • MFCD05860242
    • N,N-diethyl-7-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-sulfonamide
    • H34578
    • CS-0313905
    • 727671-82-1
    • ALBB-024448
    • LS-07993
    • AKOS000644040
    • 2H-1,4-benzoxazine-6-sulfonamide, N,N-diethyl-3,4-dihydro-7-methyl-3-oxo-
    • N,N-diethyl-7-methyl-3-oxo-4H-1,4-benzoxazine-6-sulfonamide
    • N,N-Diethyl-7-methyl-3-oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-6-sulfonamide
    • STK737169
    • N,N-Diethyl-7-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-sulfonamide
    • MDL: MFCD05860242
    • Inchi: 1S/C13H18N2O4S/c1-4-15(5-2)20(17,18)12-7-10-11(6-9(12)3)19-8-13(16)14-10/h6-7H,4-5,8H2,1-3H3,(H,14,16)
    • InChI Key: KCDFQKVSFJPHGI-UHFFFAOYSA-N
    • SMILES: S(C1C=C2C(=CC=1C)OCC(N2)=O)(N(CC)CC)(=O)=O

Computed Properties

  • Exact Mass: 298.09872823Da
  • Monoisotopic Mass: 298.09872823Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 455
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 84.1Ų

Experimental Properties

  • Color/Form: NA
  • Density: 1.3±0.1 g/cm3
  • Melting Point: N/A℃
  • Flash Point: 245.2±27.3 °C

N,N-Diethyl-7-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-sulfonamide Security Information

N,N-Diethyl-7-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-sulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB414797-500 mg
N,N-Diethyl-7-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-sulfonamide
727671-82-1
500mg
€205.60 2023-06-16
Chemenu
CM524629-1g
N,N-Diethyl-7-methyl-3-oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-6-sulfonamide
727671-82-1 97%
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$*** 2023-05-29
Chemenu
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N,N-Diethyl-7-methyl-3-oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-6-sulfonamide
727671-82-1 97%
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TRC
N269380-500mg
N,N-Diethyl-7-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-sulfonamide
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TRC
N269380-1000mg
N,N-Diethyl-7-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-sulfonamide
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$ 390.00 2022-06-03
TRC
N269380-2000mg
N,N-Diethyl-7-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-sulfonamide
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$ 615.00 2022-06-03
abcr
AB414797-500mg
N,N-Diethyl-7-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-6-sulfonamide; .
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€205.00 2025-02-10
A2B Chem LLC
AJ08485-500mg
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Ambeed
A800084-250mg
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